Tert-butyl 3-methyl-4-[3-(prop-2-enoylamino)propanoyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 3-methyl-4-[3-(prop-2-enoylamino)propanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H27N3O4/c1-6-13(20)17-8-7-14(21)19-10-9-18(11-12(19)2)15(22)23-16(3,4)5/h6,12H,1,7-11H2,2-5H3,(H,17,20)
• InChI Key: NBUPXXNOSPWGIY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)CCNC(=O)C=C)C(=O)OC(C)(C)C
• Molecular Formula: C16H27N3O4
• Molecular Weight: 325.40 g/mol

Description

Piperazine derivatives, such as tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, are useful building blocks/intermediates in the synthesis of several novel organic compounds. These derived compounds have shown a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds involves starting from commercially available materials and using simple reagents. For example, tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole.

Chemical Reactions Analysis

1-Boc-piperazine, a similar compound, undergoes Buchwald-Hartwig coupling reactions with aryl halides.

Mechanism of Action

The diverse biological activities of compounds containing piperazine rings can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules.

Future Directions

Piperazine derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds. Due to its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered as an important synthetic strategy in the field of drug discovery.